Cas no 1351284-31-5 (4-(E)-2-(pyridin-4-yl)ethenylphenyl furan-2-carboxylate)

• Product Name: 4-(E)-2-(pyridin-4-yl)ethenylphenyl furan-2-carboxylate
• CAS No: 1351284-31-5
• Molecular Formula: C₁₈H₁₃NO₃
• Molecular Weight: 291.300724744797
• CID: 6045416
• PubChem ID: 24295400

4-(E)-2-(pyridin-4-yl)ethenylphenyl furan-2-carboxylate Properties

Names and Identifiers

• 4-(E)-2-(pyridin-4-yl)ethenylphenyl furan-2-carboxylate
• [4-[(E)-2-pyridin-4-ylethenyl]phenyl] furan-2-carboxylate
• 2-Furancarboxylic acid, 4-[(1E)-2-(4-pyridinyl)ethenyl]phenyl ester
• 1351284-31-5
• SR-01000921946
• AKOS016369514
• VU0640666-1
• (E)-4-(2-(pyridin-4-yl)vinyl)phenyl furan-2-carboxylate
• SR-01000921946-1
• 1011573-37-7
• 4-[(E)-2-(PYRIDIN-4-YL)ETHENYL]PHENYL FURAN-2-CARBOXYLATE
• F5288-0053

• InChIKey： PKALBWZHAZMASI-ONEGZZNKSA-N
• Inchi： 1S/C18H13NO3/c20-18(17-2-1-13-21-17)22-16-7-5-14(6-8-16)3-4-15-9-11-19-12-10-15/h1-13H/b4-3+
• SMILES： O1C=CC=C1C(OC1=CC=C(/C=C/C2C=CN=CC=2)C=C1)=O

Computed Properties

• Exact Mass: 291.08954328g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 291.08954328g/mol
• Heavy Atom Count: 22
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Boiling Point: 459.9±33.0 °C(Predicted)
• pka: 5.62±0.10(Predicted)
• Density: 1?+-.0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters